Cas no 168434-21-7 (9H-Carbazol-1-ol,6-methoxy-3-methyl-)

9H-Carbazol-1-ol,6-methoxy-3-methyl- structure
168434-21-7 structure
Product Name:9H-Carbazol-1-ol,6-methoxy-3-methyl-
CAS No:168434-21-7
MF:C14H13NO2
MW:227.258523702621
CID:168264
Update Time:2024-03-01

9H-Carbazol-1-ol,6-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazol-1-ol,6-methoxy-3-methyl-
    • 1-Hydroxy-6-methoxy-3-methylcarbazole
    • 6-Methoxy-3-methyl-9H-carbazol-1-ol
    • Clausenol
    • Clausenol (alkaloid)
    • 9H-Carbazol-1-ol, 6-methoxy-3-methyl-
    • Inchi: 1S/C14H13NO2/c1-8-5-11-10-7-9(17-2)3-4-12(10)15-14(11)13(16)6-8/h3-7,15-16H,1-2H3
    • InChI Key: LEKGGBBXZXHCKV-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(OC)C=C2)C2=C1C(O)=CC(C)=C2

Computed Properties

  • Exact Mass: 227.09469
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • XLogP3: 2.585

Experimental Properties

  • Density: 1.300±0.06 g/cm3(Predicted)
  • Melting Point: 191-192 °C
  • Boiling Point: 471.1±40.0 °C(Predicted)
  • PSA: 45.25
  • pka: 10.25±0.30(Predicted)
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